Cas no 492468-13-0 (Ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate)

• Product Name: Ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• CAS No: 492468-13-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1005616
• PubChem ID: 12916004
• Update Time: 2025-04-20

Ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• ethyl (1R,2R)-2-cyanocyclopropanecarboxylate
• A873512
• ABSAAQSCUQHJOC-NTSWFWBYSA-N
• 3999-56-2
• EN300-6482554
• P16387
• SCHEMBL3871490
• AS-70870
• (1R,2R)-rel-Ethyl2-cyanocyclopropanecarboxylate
• E80288
• rac-ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• trans-ethyl(1R,2R)-2-cyanocyclopropane-1-carboxylate-E29838
• CS-0054373
• (1R,2R)-rel-Ethyl 2-cyanocyclopropanecarboxylate
• trans-ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• Ethyl trans-2-cyanocyclopropane-1-carboxylate
• MFCD29037488
• trans-racemic ethyl 2-cyanocyclopropane-1-carboxylate
• 492468-13-0
• AKOS006372017

• Inchi： 1S/C7H9NO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
• InChI Key： ABSAAQSCUQHJOC-NTSWFWBYSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]1C#N)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09